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Compound of Interest |

Compound Name: Safinamide impurity 9
CAS No.: 1000370-28-4
Cat. No.: B8468711
. J

Introduction & Scientific Rationale

In the impurity profiling of Safinamide Mesylate (a selective MAO-B inhibitor), accurate
identification of related substances is critical for regulatory compliance (ICH Q3A/B).
Safinamide Impurity 9 (CAS: 405-85-6), chemically defined as 4-((3-fluorobenzyl)oxy)benzoic
acid, represents a significant oxidative degradation product and a potential starting material
carryover.

While Safinamide is synthesized via the reductive amination of 4-((3-
fluorobenzyl)oxy)benzaldehyde, the aldehyde starting material is susceptible to oxidation,
forming the corresponding benzoic acid derivative (Impurity 9). This impurity possesses distinct
solubility and pKa properties compared to the API, yet its trace quantification requires a high-
purity reference standard to rule out co-elution during HPLC analysis.

Technical Note on Nomenclature: Impurity designations vary by vendor. In this protocol,
"Impurity 9" refers strictly to the acid metabolite/degradant 4-((3-fluorobenzyl)oxy)benzoic acid.
Researchers should verify the chemical structure against their specific pharmacopoeial or
vendor requirements.

Chemical Identity[1][2][3][4][5][6][7]

e Common Name: Safinamide Impurity 9 (Acid Impurity)
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Chemical Name: 4-((3-fluorobenzyl)oxy)benzoic acid[1][2]

Molecular Formula: C14H11FO3

Molecular Weight: 246.24 g/mol [2]

Origin: Oxidative degradation of intermediate aldehyde; Hydrolysis of ester precursors.

Retrosynthetic Analysis & Strategy

To ensure a reference standard purity of >99.5%, a direct oxidation of the aldehyde
intermediate is not recommended due to potential over-oxidation side products. Instead, a
convergent two-step synthesis is employed:

» Regioselective Alkylation: We utilize Methyl 4-hydroxybenzoate rather than the free acid.
This protects the carboxylic acid moiety, forcing alkylation exclusively at the phenolic oxygen
(Williamson Ether Synthesis). This prevents the formation of the ester impurity (O-alkylation
of the carboxylate).

o Controlled Hydrolysis: Saponification of the intermediate ester yields the free acid with high
specificity.
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Figure 1: Convergent synthesis pathway designed to prevent regiochemical side-reactions.

Materials & Equipment
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Reagent/Solvent Grade Role

Methyl 4-hydroxybenzoate >99% Starting Scaffold
3-Fluorobenzyl chloride >98% Alkylating Agent
Potassium Carbonate (K2COs3)  Anhydrous Base

Potassium lodide (KI) Reagent Catalyst (Finkelstein)
Acetone HPLC Grade Solvent (Step 1)
Lithium Hydroxide (LIOH-H20) Reagent Hydrolysis Agent
Tetrahydrofuran (THF) HPLC Grade Solvent (Step 2)
Hydrochloric Acid (1N) AR Precipitation/Workup

Detailed Synthesis Protocol
Step 1: Preparation of Methyl 4-((3-
fluorobenzyl)oxy)benzoate

Objective: Create the ether linkage while protecting the carboxylic acid.

e Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux
condenser.

e Charging: Add Methyl 4-hydroxybenzoate (5.0 g, 32.8 mmol) and Acetone (100 mL). Stir until
dissolved.

e Base Addition: Add anhydrous K2COs (9.0 g, 65.6 mmol, 2.0 eq). The mixture will become a
suspension.

o Catalyst: Add a catalytic amount of Kl (0.54 g, 3.2 mmol, 0.1 eq) to accelerate the reaction
via in-situ formation of the more reactive benzyl iodide.

» Alkylation: Add 3-Fluorobenzyl chloride (5.2 g, 36.0 mmol, 1.1 eq) dropwise over 10 minutes.

e Reaction: Heat the mixture to reflux (approx. 56°C) for 6—8 hours.
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o Checkpoint: Monitor by TLC (Hexane:EtOAc 8:2). The starting phenol spot should
disappear.

o Workup:

o Cool to room temperature.[3]

[e]

Filter off the inorganic solids (K2COs/KCI) and rinse the filter cake with acetone.

o

Concentrate the filtrate under reduced pressure to obtain a crude solid.

[¢]

Purification (Optional but recommended): Recrystallize from minimal hot ethanol to yield
white crystals.

[¢]

Expected Yield: ~85-90% (Methyl ester intermediate).

Step 2: Hydrolysis to Safinamide Impurity 9

Objective: Deprotect the ester to yield the final acid reference standard.

e Solubilization: Dissolve the intermediate ester (from Step 1) in THF (50 mL) and Water (25
mL).

» Saponification: Add LIOH-H20 (2.5 eq relative to ester) in one portion.
e Reaction: Stir at 40°C for 4 hours.
o Mechanism:[4][5][6][7] Hydroxide attacks the carbonyl carbon, displacing methoxide.

o Checkpoint: HPLC or TLC should show complete conversion of the less polar ester to the
baseline acid spot.

e Isolation:
o Evaporate the THF under reduced pressure.
o Dilute the remaining aqueous residue with water (50 mL).

o Crucial Step: Cool the solution to 0-5°C in an ice bath.
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o Slowly acidify with 1N HCI to pH 2-3. The product will precipitate as a white solid.[3]

e Filtration & Drying:

o Filter the white precipitate.
o Wash the cake copiously with cold water to remove inorganic salts.
o Dry in a vacuum oven at 50°C for 12 hours.

Final Purification: If purity is <99.5%, recrystallize from an Ethanol/Water (9:1) mixture.

Analytical Characterization & Validation

To validate the synthesized material as a Reference Standard, the following data profile is

required.

HPLC Purity Profile

Column: Ascentis Express C8 (150 x 4.6 mm, 2.7 um) or equivalent C18.
Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[8]

Gradient: 10% B to 90% B over 15 mins.

Detection: UV at 220 nm and 280 nm.

Expected RT: Impurity 9 will elute before Safinamide Mesylate due to the free carboxylic acid
functionality (more polar at acidic pH).

Expected Spectroscopic Data
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Technique Feature Expected Signal
) ) 0 12.0-13.0 ppm (Broad

1H NMR (DMSO-ds) Carboxylic Acid )

singlet, 1H)
Aromatic (Benzoate) 4 7.90 (d, 2H), 7.10 (d, 2H)
Benzylic CH2 0 5.20 ppm (Singlet, 2H)
MS (ESI-) Molecular lon [M-H]~ = 245.2 m/z

Strong band at ~1680-1700
IR Carbonyl (C=0)

cm~1 (Acid)

Storage and Stability

o Storage: Store in a tightly closed container at 2—-8°C.
e Hygroscopicity: Non-hygroscopic, but protect from moisture to ensure weighing accuracy.

e Retest Period: 24 months.

References

e Chemical Identity & Structure

e Analytical Method Grounding
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e Synthesis Context

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.semanticscholar.org/paper/Trace-level-Quantification-of-N-Nitroso-Safinamide%3A-Yarala-Gummadi/aa178d064b5926d1fa2bf8e8e7863155021a0a02
https://academic.oup.com/jaoac/article-abstract/101/2/397/5653996
https://www.benchchem.com/product/b8468711?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8468711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources

e 1. alentris.org [alentris.org]
e 2. Safinamide Impurity 9 | CAS No- 405-85-6 [chemicea.com]
¢ 3. Safinamide synthesis - chemicalbook [chemicalbook.com]

¢ 4. Safinamide Impurities Manufacturers & Suppliers - Daicel Pharma Standards
[daicelpharmastandards.com]

e 5.US11111208B2 - Process for the preparation of safinamide mesylate intermediate -
Google Patents [patents.google.com]

e 6. researchgate.net [researchgate.net]

e 7.veeprho.com [veeprho.com]

¢ 8. researchgate.net [researchgate.net]

¢ 9. semanticscholar.org [semanticscholar.org]

¢ To cite this document: BenchChem. [Application Note: High-Purity Synthesis of Safinamide
Impurity 9 Reference Standard]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact
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